Cas no 2034503-84-7 (N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine)

• Product Name: N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine
• CAS No: 2034503-84-7
• MF: C₁₅H₁₉N₅O₂S
• MW: 333.4087
• CID: 5353552
• Update Time: 2025-06-07

N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• (3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone
• N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine

• Inchi： 1S/C15H19N5O2S/c1-10-16-12(9-23-10)15(21)20-7-6-11(8-20)22-14-5-4-13(17-18-14)19(2)3/h4-5,9,11H,6-8H2,1-3H3
• InChI Key： BURQQFGIDKISJW-UHFFFAOYSA-N
• SMILES： S1C(C([H])([H])[H])=NC(=C1[H])C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(N(C([H])([H])[H])C([H])([H])[H])=NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• XLogP3: 1.7
• Topological Polar Surface Area: 99.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine

N,N-Dimethyl-6-{[1-(2-Methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine (CAS No. 2034503-84-7): An Overview of a Promising Compound in Medicinal Chemistry

N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine (CAS No. 2034503-84-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the pyridazine class of heterocyclic compounds and has been the subject of extensive research in recent years.

The structure of N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine is characterized by a pyridazine core substituted with a dimethylamino group at the 3-position and a complex substituent at the 6-position. The substituent consists of a pyrrolidine ring linked to a 2-methylthiazole carbonyl moiety through an oxygen atom. This intricate structure confers the compound with a range of interesting chemical and biological properties.

Recent studies have highlighted the pharmacological potential of this compound. One notable area of research is its activity as an antagonist of specific receptors involved in various physiological processes. For instance, it has been shown to exhibit potent antagonistic effects on certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. This property makes it a promising candidate for the development of new drugs targeting conditions such as cardiovascular diseases, neurological disorders, and inflammatory conditions.

In addition to its receptor antagonism, N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine has also demonstrated anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play crucial roles in the pathogenesis of inflammatory diseases. This anti-inflammatory activity suggests potential applications in the treatment of conditions like rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its high bioavailability and low toxicity profile are particularly advantageous for drug development.

Furthermore, N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine has shown promise in preclinical studies. Animal models have demonstrated its efficacy in reducing inflammation and modulating receptor activity without significant adverse effects. These findings have paved the way for further clinical evaluation and potential human trials.

The synthesis of N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine involves several steps and requires precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the pyrrolidine intermediate, followed by its coupling with the thiazole carbonyl moiety and subsequent functionalization to introduce the pyridazine core and dimethylamino group. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in research and development.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of N,N-dimethyl-6-{[1-(2-methyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yloxy}pyridazin\-3\-amine. Ongoing studies are focused on elucidating its interactions with specific receptors and signaling pathways, as well as exploring its potential synergistic effects with other therapeutic agents.

In conclusion, N,N-dimethyl\-6\-\{[1\-(2\-methyl\-1\,3\-thiazole\-4\-carbonyl)pyrrolidin\-3\-yl]oxy\}pyridazin\-3\-amine (CAS No. 2034503\-84\-7) represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play an important role in the treatment of various diseases.